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Compound of Interest

Compound Name: 4-Ethyl-2,4-dimethylheptane

Cat. No.: B14556577

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Ethyl-2,4-dimethylheptane (CAS No.
61868-25-5) is readily available. The following handling and storage procedures are based on
data for structurally similar branched alkanes, such as 4,4-dimethylheptane and 2,4-
dimethylheptane. It is imperative to handle this chemical with caution and to perform a
thorough risk assessment before use.

Chemical and Physical Properties

This section summarizes the known physical and chemical properties of 4-Ethyl-2,4-
dimethylheptane.

Property Value Reference
Molecular Formula Ci11H24 [1]
Molecular Weight 156.31 g/mol [1]

CAS Number 61868-25-5 [1]

Boiling Point ~178.9 °C

Density ~0.755 g/cm?3

Appearance Colorless liquid (presumed)
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Hazard Identification and Classification

Based on data for similar compounds, 4-Ethyl-2,4-dimethylheptane is anticipated to have the
following hazards.

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A L
irritation
Specific Target Organ Toxicity - H336: May cause drowsiness
) Category 3 o
Single Exposure or dizziness
o H304: May be fatal if
Aspiration Hazard Category 1

swallowed and enters airways

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Ethyl-2,4-dimethylheptane to
minimize exposure.[2]
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PPE Category Specifications

Tightly fitting safety goggles with side shields
Eye and Face Protection are mandatory. A face shield should be worn

when there is a risk of splashing.[3][4]

A flame-resistant lab coat must be worn. For
Skin and Body Protection larger quantities, a chemically resistant apron is

recommended. Closed-toe shoes are required.

Chemical-resistant gloves (e.qg., nitrile or
] neoprene) are required. Gloves should be
Hand Protection ) ) )
inspected for any signs of degradation before

use.[3][5]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood. If

Respiratory Protection ventilation is inadequate, a NIOSH-approved
respirator with an organic vapor cartridge should
be used.[3][5]

Experimental Protocols
Safe Handling Protocol

e Preparation:

[e]

Conduct a pre-work risk assessment.

o

Ensure all necessary PPE is available and in good condition.

[¢]

Verify that the chemical fume hood is functioning correctly.

o

Have spill containment materials readily accessible.
e Handling:

o All handling and dispensing of 4-Ethyl-2,4-dimethylheptane should be performed within a
certified chemical fume hood.
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o Ground and bond containers when transferring the liquid to prevent static discharge. Use
spark-proof tools.[5]

o Avoid inhalation of vapors and direct contact with skin and eyes.

o Keep containers tightly closed when not in use.[5]

e Post-Handling:
o Thoroughly wash hands with soap and water after handling.
o Clean and decontaminate all work surfaces.

o Properly dispose of any contaminated materials as hazardous waste.

Storage Protocol

Store 4-Ethyl-2,4-dimethylheptane in a cool, dry, and well-ventilated area away from direct
sunlight and sources of ignition.[3][5]

o Keep the container tightly closed and properly labeled with the chemical name, CAS number,
and hazard pictograms.[3][5]

o Store in a designated flammable liquid storage cabinet.

e Segregate from incompatible materials such as oxidizing agents.

Spill Response Protocol

e Minor Spills (less than 100 mL) in a Fume Hood:

o

Alert personnel in the immediate area.

[¢]

Wear appropriate PPE.

[¢]

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

o

Carefully collect the absorbed material using non-sparking tools and place it in a sealed,
labeled container for hazardous waste disposal.[3][5]
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o Clean the spill area with a suitable solvent, followed by soap and water.

e Major Spills (greater than 100 mL) or Spills Outside a Fume Hood:

o Evacuate the laboratory immediately and alert others.

o If flammable vapors are present, turn off all ignition sources if it is safe to do so.

o Close the laboratory doors to contain the vapors.

o Contact the institution's emergency response team.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[3][5]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[5][6]

Diagrams
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Caption: Workflow for handling and storing 4-Ethyl-2,4-dimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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